2-Methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride

• IUPAC Name: 2-methyl-2-(oxolan-2-yl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C8H17NO.ClH/c1-8(2,6-9)7-4-3-5-10-7;/h7H,3-6,9H2,1-2H3;1H
• InChI Key: DSOSTXHTBMNSFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C1CCCO1.Cl
• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69 g/mol
• CAS No.: 2138268-73-0

Description

2-Methyl-2-(oxolan-2-yl)propan-1-amine hydrochloride is a chemical compound with the CAS Number: 1384582-33-5. It has a molecular weight of 193.72. The IUPAC name for this compound is 2-methyl-2-tetrahydro-2H-pyran-2-yl-1-propanamine hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H19NO.ClH/c1-9(2,7-10)8-5-3-4-6-11-8;/h8H,3-7,10H2,1-2H3;1H. This code provides a standard way to encode the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a powder. It is stored at room temperature.

Scientific Research Applications

Pharmacological Characterization

• Kappa-Opioid Receptor Antagonist : 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242) is identified as a novel kappa-opioid receptor (KOR) antagonist. It has high affinity for human, rat, and mouse KORs, with a reduced affinity for human mu-opioid receptors (MORs) and negligible affinity for delta-opioid receptors. This compound shows potential for treating depression and addiction disorders (Grimwood et al., 2011).

Chemical Characterization

• Spectroscopic Identification and Derivatization : A study identified novel hydrochloride salts of cathinones, including derivatives related to 2-methyl-2-(oxolan-2-yl)propan-1-amine, through a combination of GC-MS, IR, NMR, electronic absorption spectroscopy, and single-crystal X-ray diffraction (Nycz et al., 2016).

Stability Analysis

• Thermal and Oxidative Degradation : Research on the stability to thermal and oxidative degradation of various amine solutions, including 2-amino-2-methyl-1-propanol, provides insights into the chemical stability of related compounds under different conditions (Bougie & Iliuta, 2014).

Synthetic Methods

• Facile Synthesis Techniques : Studies have focused on developing efficient synthesis methods for related compounds, including (R)-1-(1H-indol-3-yl) propan-2-amines, highlighting time-saving and cost-effective techniques (Peng et al., 2013).

Application in Carbon Dioxide Capture

• Absorption of CO2 : Research on the absorption of carbon dioxide into aqueous blends of 2-amino-2-methyl-1-propanol, a related compound, demonstrates the potential of these amines in industrial CO2 capture applications (Mandal & Bandyopadhyay, 2005; Mandal et al., 2003).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with the compound are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with the compound include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wash thoroughly after handling (P264), use only outdoors or in a well-ventilated area (P271), wear protective gloves/protective clothing/eye protection/face protection (P280), and others.